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Compound of Interest

Compound Name: 14:0 EPC chloride

Cat. No.: B11932884 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of 14:0 EPC chloride.

1,2-dimyristoyl-sn-glycero-3-ethylphosphocholine (chloride salt), or 14:0 EPC chloride, is a

valuable cationic lipid utilized in the formation of liposomes for drug delivery applications. While

it is noted for its low toxicity and biodegradability, adherence to strict safety protocols is

paramount to ensure the well-being of laboratory personnel and the integrity of research

outcomes. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to serve as a preferred resource for laboratory safety and

chemical handling.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

14:0 EPC chloride, based on information from safety data sheets.
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PPE Category Specification

Eye Protection

Tightly fitting safety goggles or glasses with

side-shields conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Hand Protection

Chemical-impermeable gloves (e.g., nitrile

rubber) inspected prior to use. Follow proper

glove removal technique to avoid skin contact.

[1][2]

Body Protection

A standard laboratory coat is recommended. For

situations with a risk of splashing, consider a

chemically resistant apron or suit.[1]

Respiratory

Not typically required under normal handling

conditions with adequate ventilation. If dusts are

generated, use a NIOSH-approved respirator.

Operational Plan for Handling 14:0 EPC Chloride
Adherence to a standardized operational workflow is critical for minimizing risk and ensuring

procedural consistency.

1. Preparation and Engineering Controls:

Ensure a well-ventilated handling area, such as a chemical fume hood, particularly when

working with the powdered form to avoid dust formation.[1]

Verify that an eyewash station and safety shower are readily accessible.

Prepare all necessary equipment and reagents before handling the compound.

2. Handling the Compound:

Don the appropriate personal protective equipment as outlined in the table above.

When weighing the solid, do so in a fume hood or a ventilated balance enclosure to minimize

inhalation of any airborne particles.
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If creating a solution, add the 14:0 EPC chloride to the solvent slowly to avoid splashing.

Handle with care to prevent the formation of dust and aerosols.[1]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[1][2]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and seek immediate medical attention.[1][2]

4. Storage:

Store 14:0 EPC chloride in a tightly closed container in a dry and cool place.[1]

The recommended storage temperature is -20°C.

Disposal Plan
Proper disposal of 14:0 EPC chloride and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused 14:0 EPC chloride as hazardous waste in accordance

with local, state, and federal regulations. Do not allow the product to enter drains.

Contaminated Materials: Any materials that have come into contact with 14:0 EPC chloride,

such as gloves, pipette tips, and empty containers, should be considered contaminated.

These materials should be collected in a designated, sealed container and disposed of as

hazardous waste.
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Empty Containers: Even if a container appears empty, it may contain residual product. Treat

empty containers as hazardous waste and dispose of them accordingly.

Experimental Workflow for Safe Handling
To visualize the procedural flow of handling 14:0 EPC chloride safely, the following diagram

outlines the key steps from preparation to disposal.
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Caption: Workflow for the safe handling of 14:0 EPC chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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